Cas no 2227838-91-5 (rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)cyclopentan-1-ol
• CAS No: 2227838-91-5
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 5867305
• PubChem ID: 165589413
• Update Time: 2025-08-05

rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)cyclopentan-1-ol
• 2227838-91-5
• EN300-1624866

• Inchi： 1S/C9H13NOS/c1-6-10-8(5-12-6)7-3-2-4-9(7)11/h5,7,9,11H,2-4H2,1H3/t7-,9+/m0/s1
• InChI Key： QYKUOJDTCLQOOL-IONNQARKSA-N
• SMILES： S1C(C)=NC(=C1)[C@@H]1CCC[C@H]1O

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.4Ų

Additional information on rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)cyclopentan-1-ol

Comprehensive Overview of rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)cyclopentan-1-ol (CAS No. 2227838-91-5)

The compound rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)cyclopentan-1-ol (CAS No. 2227838-91-5) is a chiral cyclopentanol derivative featuring a 2-methyl-1,3-thiazole moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The thiazole ring, a privileged scaffold in medicinal chemistry, contributes to its diverse applications, particularly in drug discovery and material science.

Recent trends in organic synthesis highlight the growing demand for chiral intermediates like rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)cyclopentan-1-ol. Researchers are increasingly exploring its utility in asymmetric catalysis and as a precursor for heterocyclic compounds. The compound's stereochemistry (rac-1R,2S) makes it particularly valuable for studying structure-activity relationships in drug design, aligning with current industry focus on enantioselective synthesis.

From a synthetic chemistry perspective, the incorporation of both cyclopentane and thiazole rings offers interesting conformational properties. This has led to investigations into its potential as a molecular scaffold for kinase inhibitors, given the prevalence of thiazole-containing drugs in oncology. The 2-methyl substitution on the thiazole ring further enhances its metabolic stability - a key consideration in modern drug development pipelines.

The compound's physicochemical properties make it suitable for various bioconjugation applications. Its alcohol functionality allows for straightforward derivatization, while the thiazole nitrogen can participate in coordination chemistry. These features have sparked interest in materials science, particularly in the development of functionalized polymers and metal-organic frameworks (MOFs).

Analytical characterization of rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)cyclopentan-1-ol typically involves advanced techniques such as chiral HPLC for enantiomeric purity determination and X-ray crystallography for absolute configuration confirmation. The compound's CAS registry number 2227838-91-5 serves as a unique identifier in chemical databases, facilitating literature searches and patent investigations.

In the context of green chemistry, researchers are exploring sustainable synthetic routes to this compound, focusing on atom economy and catalytic methods. The pharmaceutical industry's shift toward continuous flow chemistry has also created opportunities for optimizing its production. These developments align with current searches for "sustainable chiral synthesis" and "flow chemistry applications" in scientific databases.

The safety profile of rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)cyclopentan-1-ol makes it suitable for laboratory-scale applications without special handling requirements. However, proper personal protective equipment (PPE) should always be used when handling any chemical substance, in line with good laboratory practices.

Future research directions may explore the compound's potential in biocatalysis and enzyme-mediated transformations, areas receiving growing attention in the scientific community. Its structural features suggest possible applications in developing allosteric modulators or protein-protein interaction inhibitors, addressing current challenges in drug discovery.

For researchers working with CAS 2227838-91-5, proper storage conditions (typically under inert atmosphere at low temperatures) are recommended to maintain stability. The compound's racemic nature offers opportunities for chiral resolution studies, a topic of persistent interest in pharmaceutical development.

In summary, rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)cyclopentan-1-ol represents an intriguing case study in modern synthetic chemistry, combining elements of chirality, heterocyclic chemistry, and molecular design. Its versatility and the current scientific trends toward targeted molecular architectures ensure its continued relevance in chemical research and development.